ethyl 5-phenyl-3,6-dihydro-2H-pyran-4-carboxylate

• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: ethyl 5-phenyl-3,6-dihydro-2H-pyran-4-carboxylate
• InChI: InChI=1S/C14H16O3/c1-2-17-14(15)12-8-9-16-10-13(12)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key: AKONBNUDUBUBTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(COCC1)C2=CC=CC=C2

Description

Ethyl 5-phenyl-3,6-dihydro-2H-pyran-4-carboxylate is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-(((trifluoromethyl)sulfonyl)oxy)-3,6-dihydro-2H-pyran-4-carboxylate (1.77 g, 5.81 mmol) and phenylboronic acid (1.42 g, 11.62 mmol) in dioxane (15 ml) was added Pd(dppf)Cl2 (430 mg, 0.58 mmol) and Na2CO3 (1.85 g, 17.46 mmol) in water (4.5 mL), the mixture was degassed with N2 for 5 min, and was heated at 100° C. for 15 h, after cooling to room temperature the mixture was diluted with EtOAc and washed with Sat. NaHCO3 and brine, organic layer was combined, dried and concentrated to give crude product, which was purified by column chromatography (Hexanes/EtOAc=4:1) to give ethyl 5-phenyl-3,6-dihydro-2H-pyran-4-carboxylate (1.05 g, 78%).